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Compound Name:
carboxylic acid

Cat. No.: B118920

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Isobutyl-1H-pyrazole-5-carboxylic acid is a heterocyclic compound belonging to the
pyrazole class of molecules. The pyrazole scaffold is a prominent feature in numerous
pharmacologically active compounds, demonstrating a wide range of biological activities,
including anticancer, anti-inflammatory, and antibacterial properties.[1][2][3] This technical
guide provides a comprehensive overview of 3-isobutyl-1H-pyrazole-5-carboxylic acid,
including its chemical properties, a detailed experimental protocol for the synthesis of a closely
related analog, and a summary of the known biological activities of similar pyrazole derivatives.
The information presented herein is intended to serve as a valuable resource for researchers
and drug development professionals interested in the therapeutic potential of pyrazole-based
compounds.

Chemical Properties and Data

3-Isobutyl-1H-pyrazole-5-carboxylic acid, identified by the IUPAC name 3-isobutyl-1H-
pyrazole-5-carboxylic acid, is a white solid compound.[4] Its fundamental chemical and
physical properties are summarized in the table below.
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Property Value Reference

3-isobutyl-1H-pyrazole-5-
IUPAC Name i ] [4]
carboxylic acid

CAS Number 92933-49-8 [4]
Molecular Formula CsH12N20:2 [4]
Molecular Weight 182.22 g/mol [5]
Physical Form Solid [4]
Storage Temperature -20°C [4]
Purity 95% [4]
InChi Key OCAWPZXEVMMJIMI- 4]

UHFFFAOYSA-N

Synthesis Protocol

While a specific protocol for the synthesis of 3-isobutyl-1H-pyrazole-5-carboxylic acid is not
readily available in the reviewed literature, a detailed methodology for the synthesis of the
closely related N-methylated analog, 3-isobutyl-1-methyl-1H-pyrazole-5-carboxylic acid, has
been reported and is presented here as a representative procedure.[6] This synthesis involves
a Claisen condensation followed by a cyclization reaction with methylhydrazine.

Experimental Workflow
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Reactants
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3-isobutyl-1-methyl-1H-pyrazole-5-carboxylic acid

Sodium ethoxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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